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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the

synthesis of gold nanoparticles (AuNPs) using the well-established Turkevich method. This

method, first reported by J. Turkevich in 1951, remains a cornerstone of nanoparticle synthesis

due to its simplicity, cost-effectiveness, and ability to produce relatively monodisperse,

spherical gold nanoparticles.[1][2] This document outlines the underlying principles, key

experimental parameters, detailed protocols for synthesizing AuNPs of various sizes, and the

advantages and limitations of the technique.

Principle of the Turkevich Method
The Turkevich method is a wet-chemical synthesis approach where gold ions (Au³⁺) in an

aqueous solution of chloroauric acid (HAuCl₄) are reduced to neutral gold atoms (Au⁰).[1]

Trisodium citrate serves a dual role in this reaction: it acts as the reducing agent and as a

capping agent that adsorbs to the surface of the newly formed nanoparticles, preventing their

aggregation and ensuring colloidal stability.[1][2] The synthesis is typically carried out at or near

the boiling point of water.

The overall reaction can be simplified as the reduction of gold chloride by sodium citrate. The

size of the resulting nanoparticles is primarily controlled by the molar ratio of citrate to gold; a

higher ratio generally leads to smaller nanoparticles.[3] Other factors that influence the final

particle size and size distribution include the reaction temperature, the rate of addition of the

citrate solution, and the pH of the reaction mixture.[1][3]
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Experimental Parameters and Their Influence
Several key parameters must be carefully controlled to achieve reproducible synthesis of gold

nanoparticles with desired characteristics.
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Parameter
Influence on Nanoparticle
Properties

Notes

Citrate to Gold Molar Ratio

This is the primary factor

controlling the final particle

size. Increasing the molar ratio

of sodium citrate to chloroauric

acid results in smaller

nanoparticles.[3][4]

A higher concentration of

citrate leads to a faster

nucleation rate and provides

more capping agent to

stabilize smaller particles.[1]

Reaction Temperature

Affects the kinetics of the

reduction reaction and

subsequent particle growth.

Generally, higher temperatures

lead to smaller and more

uniform nanoparticles.[3][4]

The standard protocol is

typically performed at the

boiling point of the aqueous

solution.

pH of the Reaction Mixture

Influences the reduction

potential of the citrate and the

stability of the resulting

nanoparticles.

The pH is inherently set by the

reactants but can be adjusted

to fine-tune the synthesis.

Order of Reagent Addition

The standard method involves

adding sodium citrate to a

boiling solution of chloroauric

acid. An "inversed" method,

where chloroauric acid is

added to a boiling citrate

solution, can produce smaller,

more monodisperse

nanoparticles.[5]

The order of addition affects

the nucleation and growth

kinetics.

Stirring Rate

Ensures homogeneous mixing

of reactants and uniform heat

distribution, leading to a

narrower particle size

distribution.

Vigorous stirring is

recommended throughout the

reaction.
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Experimental Protocols
The following protocols provide a starting point for the synthesis of gold nanoparticles of

different sizes. All glassware should be scrupulously cleaned to avoid unwanted nucleation

sites. It is recommended to use high-purity water (e.g., Milli-Q or equivalent).

Materials and Reagents
Gold(III) chloride trihydrate (HAuCl₄·3H₂O)

Trisodium citrate dihydrate (Na₃C₆H₅O₇·2H₂O)

High-purity water (18.2 MΩ·cm)

Protocol for ~20 nm Gold Nanoparticles
This is a classic and widely used protocol for generating nanoparticles in the 10-20 nm range.

[2][6]

Preparation of Solutions:

Prepare a 1.0 mM solution of HAuCl₄ by dissolving the appropriate amount of

HAuCl₄·3H₂O in high-purity water.

Prepare a 38.8 mM (1% w/v) solution of trisodium citrate dihydrate in high-purity water.

Reaction Setup:

In a clean round-bottom flask equipped with a condenser and a magnetic stir bar, bring

100 mL of the 1.0 mM HAuCl₄ solution to a vigorous boil with constant stirring.

Nanoparticle Synthesis:

To the boiling HAuCl₄ solution, rapidly add 10 mL of the 38.8 mM trisodium citrate solution.

The color of the solution will change from pale yellow to colorless, then to a deep red or

wine-red color, indicating the formation of gold nanoparticles.[7]
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Continue boiling and stirring for an additional 15-30 minutes to ensure the reaction is

complete.

Cooling and Storage:

Allow the solution to cool to room temperature with continued stirring.

The resulting colloidal gold solution can be stored at 4°C in a dark container for several

weeks.

Size-Controlled Synthesis (Frens Method)
By varying the amount of sodium citrate added, the size of the gold nanoparticles can be tuned.

The following table provides a guideline for synthesizing nanoparticles of different sizes based

on the Frens modification of the Turkevich method.[7]

Target Particle Size (nm)
Volume of 1% Trisodium
Citrate to add to 100 mL of
1.0 mM HAuCl₄

Molar Ratio (Citrate:Au)

~15 10 mL ~38.8 : 1

~25 4.5 mL ~17.5 : 1

~50 2.0 mL ~7.8 : 1

~100 1.2 mL ~4.7 : 1

Note: These values are approximate and may require optimization depending on specific

laboratory conditions.

Experimental Workflow and Reaction Mechanism
The synthesis of gold nanoparticles via the Turkevich method can be visualized as a multi-step

process.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.tandfonline.com/doi/full/10.3109/21691401.2014.971807
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6360573?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solution Preparation Reaction Post-Synthesis

1. Prepare HAuCl₄ Solution 3. Heat HAuCl₄ Solution to Boiling

2. Prepare Sodium Citrate Solution

4. Add Sodium Citrate Solution 5. Observe Color Change (Yellow -> Red) 6. Continue Boiling 7. Cool to Room Temperature 8. Store Colloidal Gold

Click to download full resolution via product page

Caption: Experimental workflow for the Turkevich synthesis of gold nanoparticles.

The underlying mechanism involves the reduction of Au³⁺ ions. While the exact mechanism has

been a subject of study, a generally accepted model involves a two-step reduction process.[8]

Au³⁺ (from HAuCl₄) Au⁺ Au⁰ (Gold Atom) Nucleation

Citrate

Reduction

Citrate-capped AuNPStabilization

Particle Growth

Click to download full resolution via product page

Caption: Simplified reaction mechanism of the Turkevich method.

Advantages and Limitations
The Turkevich method offers several advantages, but also has some limitations that

researchers should be aware of.
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Advantages Limitations

Simplicity: The procedure is straightforward and

does not require sophisticated equipment.[1]

Size Control Precision: While size can be tuned,

achieving very high monodispersity can be

challenging compared to other methods.[1]

Cost-Effectiveness: The reagents are readily

available and relatively inexpensive.[1]

Shape Limitations: The method primarily

produces spherical nanoparticles.[1]

Aqueous Synthesis: The use of water as a

solvent makes it an environmentally friendly

("green") synthesis method.

Reproducibility: Minor variations in experimental

conditions can affect the final particle size and

distribution.[4]

Scalability: The method can be scaled up to

produce larger quantities of nanoparticles.[1][3]

Polydispersity for Larger Particles: As the target

particle size increases (above 30-50 nm), the

size distribution tends to become broader.[3][4]

Conclusion
The Turkevich method remains a highly relevant and valuable technique for the synthesis of

gold nanoparticles in research and development. Its simplicity and versatility make it an

excellent starting point for scientists and professionals entering the field of nanotechnology. By

carefully controlling the experimental parameters outlined in these notes, researchers can

reliably produce gold nanoparticles with desired sizes for a wide range of applications,

including diagnostics, drug delivery, and catalysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC7062369/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7062369/
https://www.jstage.jst.go.jp/article/kona/37/0/37_2020011/_html/-char/en
https://www.nanomedicine-rj.com/article_33843_84a76f3d4b734f0204d286c0f28c2ead.pdf
https://bio-protocol.org/exchange/minidetail?id=7221304&type=30
https://www.tandfonline.com/doi/full/10.3109/21691401.2014.971807
https://pubs.rsc.org/en/content/articlelanding/2020/nr/c9nr08877f
https://pubs.rsc.org/en/content/articlelanding/2020/nr/c9nr08877f
https://www.benchchem.com/product/b6360573#turkevich-method-for-gold-nanoparticle-synthesis-protocol
https://www.benchchem.com/product/b6360573#turkevich-method-for-gold-nanoparticle-synthesis-protocol
https://www.benchchem.com/product/b6360573#turkevich-method-for-gold-nanoparticle-synthesis-protocol
https://www.benchchem.com/product/b6360573#turkevich-method-for-gold-nanoparticle-synthesis-protocol
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b6360573?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b6360573?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

